Cas no 1261747-58-3 (4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261747-58-3
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 4986814
• Update Time: 2025-10-05

4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)20-11-2-1-9(7-10(11)17)12(19)8-3-5-18-6-4-8/h1-7H,17H2
• InChI Key： VUBSRYLHDVMSBZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(C2C=CN=CC=2)=O)C=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• XLogP3: 2.7
• Topological Polar Surface Area: 65.2

Additional information on 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine

Introduction to 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261747-58-3)

4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261747-58-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine.

Chemical Structure and Properties

The molecular formula of 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine is C₁₅H₁₁F₃N₂O₂, and its molecular weight is approximately 306.25 g/mol. The compound features a pyridine ring substituted with a benzoyl group that contains an amino and a trifluoromethoxy functional group. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications.

The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The amino group, on the other hand, provides a site for potential hydrogen bonding and can enhance the solubility and bioavailability of the compound. These structural features contribute to the compound's ability to interact with biological targets effectively.

Synthesis and Preparation

The synthesis of 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine typically involves multi-step reactions that ensure high yields and purity. One common approach involves the reaction of 3-amino-4-trifluoromethoxybenzoic acid with 4-pyridinecarbaldehyde in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction forms an amide bond between the carboxylic acid and the pyridine ring, resulting in the formation of the desired product.

The synthesis process can be optimized by varying reaction conditions such as temperature, solvent, and catalysts to achieve higher yields and purities. Recent advancements in synthetic methodologies have also explored greener and more sustainable approaches to produce this compound, aligning with the growing emphasis on environmentally friendly chemical processes.

Biological Activities and Therapeutic Potential

4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in various disease pathways.

A recent study published in the Journal of Medicinal Chemistry reported that 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. CDK inhibitors have shown promise in cancer therapy by blocking cell division and inducing apoptosis in cancer cells. The study demonstrated that this compound effectively inhibited CDK2 and CDK9 with IC₅₀ values in the low micromolar range.

In addition to its anti-cancer properties, 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine has also been investigated for its potential as an anti-inflammatory agent. Research conducted by a team at Harvard University found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate its safety and efficacy in humans. These trials are focusing on various indications, including cancer, inflammatory diseases, and neurodegenerative disorders.

Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further studies are needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety profile.

In parallel with clinical trials, ongoing research is exploring new derivatives of 4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine to enhance its therapeutic potential. These efforts aim to improve drug-like properties such as solubility, stability, and bioavailability while maintaining or enhancing biological activity.

Conclusion

4-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261747-58-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, paving the way for future clinical applications.